4-isopropyl-1-phenyl-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine

• IUPAC Name: 1-phenyl-4-propan-2-yl-7-(pyridin-3-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C20H19N5S/c1-14(2)18-17-12-22-25(16-8-4-3-5-9-16)19(17)20(24-23-18)26-13-15-7-6-10-21-11-15/h3-12,14H,13H2,1-2H3
• InChI Key: MLLSCCJOMQILJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(C2=C1C=NN2C3=CC=CC=C3)SCC4=CN=CC=C4
• Molecular Formula: C20H19N5S
• Molecular Weight: 361.5 g/mol
• CAS No.: 1105235-67-3

Description

The compound “4-isopropyl-1-phenyl-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine” is a complex organic molecule that contains several functional groups and rings. It has a pyrazolo[3,4-d]pyridazine core, which is a type of heterocyclic compound containing nitrogen atoms. Attached to this core are several other groups: an isopropyl group, a phenyl group, and a pyridin-3-ylmethylthio group.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Antiulcer Agents : Research has identified compounds with gastric antisecretory and cytoprotective properties, indicating potential for antiulcer applications. These compounds, related in structure to the pyridazine derivatives, have been evaluated for their pharmacologic profiles, including metabolism to thiocyanate anion, a process that may involve similar compounds in therapeutic contexts (Kaminski et al., 1987).

• Antibacterial Agents : The synthesis of new heterocyclic compounds containing a sulfonamido moiety has shown that such structures can possess high antibacterial activities. This underscores the potential of pyridazine derivatives in contributing to the development of new antibacterial drugs (Azab et al., 2013).

• Anti-Alzheimer and Anti-COX2 Agents : Certain pyrazolo[3,4-b]pyridin-3-amines have been tested as anti-Alzheimer and anti-COX2 reagents, showcasing the versatility of pyridazine derivatives in addressing a variety of health conditions (Attaby et al., 2009).

• Anti-Cancer Activity : Novel fluoro-substituted compounds, related in functionality to pyrazolo[3,4-d]pyridazine, have demonstrated anti-lung cancer activity, highlighting the potential of such structures in cancer therapy (Hammam et al., 2005).

• Anti-Inflammatory and Antioxidant Properties : Derivatives of pyrimidine-2-thiol have shown potent anti-inflammatory and antioxidant activities, suggesting the potential for pyridazine derivatives in the development of treatments for inflammation and oxidative stress-related disorders (Shehab et al., 2018).

• Antimicrobial and Antifungal Activities : Pyridazine, pyrimidine, and thieno[2,3-b]pyridine derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities, indicating the broad-spectrum potential of pyridazine-related compounds in combating microbial infections (Al-Omran & El-Khair, 2008).